Cas no 2229548-01-8 (5-4-(propan-2-yl)cyclohexyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-4-(propan-2-yl)cyclohexyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2229548-01-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5825970
• PubChem ID: 165678385
• Update Time: 2023-12-14

5-4-(propan-2-yl)cyclohexyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-(propan-2-yl)cyclohexyl-1,2-oxazole-4-carboxylic acid
• 2229548-01-8
• EN300-1745167
• 5-[4-(propan-2-yl)cyclohexyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C13H19NO3/c1-8(2)9-3-5-10(6-4-9)12-11(13(15)16)7-14-17-12/h7-10H,3-6H2,1-2H3,(H,15,16)
• InChI Key： VWCWNURFHSSMHI-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų